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Compound of Interest

Compound Name: Dimethyl hexasulfide

Cat. No.: B15292132

Disclaimer

CRITICAL SAFETY NOTE: Specific safety data for dimethyl hexasulfide (CAS No. 22015-54-
9) is not readily available in public literature and databases. This document has been prepared
using safety data for dimethyl disulfide (CAS No. 624-92-0) as a surrogate. Dimethyl disulfide is
a related organosulfur compound and is expected to have similar, though not identical,
toxicological and chemical properties. These protocols should be considered as a conservative
guideline. A thorough risk assessment must be conducted by qualified personnel before
handling dimethyl hexasulfide. All laboratory personnel must be trained on the potential
hazards and emergency procedures outlined herein.

Introduction

Dimethyl hexasulfide is a unique organosulfur compound with potential applications in
research and development, including drug discovery. Due to the limited availability of safety
information, extreme caution must be exercised during its handling and storage. This document
provides detailed protocols and application notes to ensure the safety of researchers,
scientists, and drug development professionals.

Hazard Identification and Quantitative Data

The primary hazards associated with dimethyl disulfide, and by extension, likely for dimethyl
hexasulfide, include high flammability, toxicity upon inhalation or ingestion, and potential for
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causing skin and eye irritation.[1][2][3][4] The strong, unpleasant odor is a key characteristic of
many organosulfur compounds.[5]

The following table summarizes the key quantitative data for dimethyl disulfide, which should
be used as a reference for handling dimethyl hexasulfide.

Property Value Reference
Molecular Formula C2H6S2 [2]
Molecular Weight 94.2 g/mol [6]
Appearance Colorless to yellow liquid [2][5]
Odor Strong, unpleasant, garlic-like [5]
Boiling Point 108 - 110 °C (226.4 - 230 °F) [2]
Melting Point -85 °C (-121 °F) [1112]
Flash Point 16 °C (60.8 °F) [2]
Density 1.063 g/cm3 [2]
Vapor Pressure 37 hPa @ 25 °C [2]
Autoignition Temperature > 300 °C [7]
Explosion Limits 1.1-16% [7]
Water Solubility Limited [8]
Toxicity (Oral, Rat LD50) > 300 - < 500 mg/kg [4]
Toxicity (Inhalation, Rat LC50) 5.05 mg/L (4 h) [4]

Experimental Protocols
Personal Protective Equipment (PPE)

Proper PPE is mandatory when handling dimethyl hexasulfide. The following should be worn
at all times in the laboratory:
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e Gloves: Chemical-resistant gloves (e.g., Butyl rubber, Nitrile gloves).[9] Always inspect
gloves for integrity before use and dispose of them properly after handling.[1][10]

o Eye Protection: ANSI-approved safety goggles or a face shield.[9][10]
o Lab Coat: A flame-resistant lab coat is required.[9]
o Footwear: Closed-toe shoes and long pants are mandatory.[9]

» Respiratory Protection: Work should be conducted in a certified chemical fume hood.[9] If
there is a risk of exposure above the occupational exposure limit, a NIOSH-approved
respirator with appropriate cartridges for organic vapors should be used.[3]

Engineering Controls

» Ventilation: All work with dimethyl hexasulfide must be performed in a certified chemical
fume hood to minimize inhalation exposure.[9]

o Safety Equipment: An eyewash station and a safety shower must be readily accessible in the
work area.[9]

« Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition.
[1][4] Use explosion-proof electrical equipment.[3][4]

Handling and Storage Protocol

Receiving and Unpacking:

Visually inspect the package for any signs of damage or leaks upon receipt.

Wear appropriate PPE during unpacking.

Unpack the material in a well-ventilated area, preferably within a chemical fume hood.

Verify the label and integrity of the primary container.
Storage:

o Store in a tightly closed, properly labeled container.[1][3]
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o Keep in a cool, dry, and well-ventilated area, away from direct sunlight and heat sources.[5]
[11]

o Store in a designated flammable liquids storage cabinet.

¢ Incompatible materials to avoid include strong oxidizing agents, strong bases, and strong
reducing agents.[2][7]

Dispensing:

Perform all dispensing operations within a chemical fume hood.

Ground and bond containers when transferring to prevent static discharge.[3][12]

Use only non-sparking tools.[3][12]

Carefully open containers, as pressure may have built up.

Spill and Emergency Procedures

Spill Response:

o Evacuate the immediate area and alert others.

e Remove all ignition sources.[4]

o Wear appropriate PPE, including respiratory protection.

» Contain the spill using an inert absorbent material (e.g., sand, diatomaceous earth).[1] Do
not use combustible materials like sawdust.

o Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.
o Ventilate the area and wash the spill site after material pickup is complete.
First Aid:

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[2][9]
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o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing. Seek immediate medical attention.[2][9]

» Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes, lifting the upper
and lower eyelids. Seek immediate medical attention.[2][9]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[9][10]

Waste Disposal

All waste containing dimethyl hexasulfide must be treated as hazardous waste.
o Collect waste in a properly labeled, sealed container.

e Dispose of in accordance with all local, state, and federal regulations. Contact your
institution's environmental health and safety department for specific guidance.

Visualizations
Safe Handling Workflow
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Safe Handling Workflow for Dimethyl Hexasulfide
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6. Perform Experiment
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Caption: Safe Handling Workflow for Dimethyl Hexasulfide.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b15292132?utm_src=pdf-body-img
https://www.benchchem.com/product/b15292132?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15292132?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Emergency Spill Response

Emergency Spill Response for Dimethyl Hexasulfide
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2. Remove Ignition Sources

;
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4. Contain Spill with Absorbent
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Caption: Emergency Spill Response for Dimethyl Hexasulfide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Protocols for Safe Handling and Storage of Dimethyl
Hexasulfide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b15292132#protocols-for-handling-and-storing-
dimethyl-hexasulfide-safely]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15292132?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15292132?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

